ethyl N-[4-(1,3-dioxoisoindol-2-yl)-2-nitrophenyl]carbamate

• Molecular Formula: C17H13N3O6
• Molecular Weight: 355.30 g/mol
• IUPAC Name: ethyl N-[4-(1,3-dioxoisoindol-2-yl)-2-nitrophenyl]carbamate
• InChI: InChI=1S/C17H13N3O6/c1-2-26-17(23)18-13-8-7-10(9-14(13)20(24)25)19-15(21)11-5-3-4-6-12(11)16(19)22/h3-9H,2H2,1H3,(H,18,23)
• InChI Key: ATFVSMWVPPTESZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-]

Description

Ethyl N-[4-(1,3-dioxoisoindol-2-yl)-2-nitrophenyl]carbamate is a useful research compound. Its molecular formula is C17H13N3O6 and its molecular weight is 355.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Phtalimido-phenyl)-carbamic acid ethyl ester (99.0 g, 0.32 mol) is suspended in glacial acetic acid (1.5 L) and heated to 90° C. Fuming nitric acid (17.2 mL, 0.41 mol) is added dropwise over 30 minutes at 90-95° C. The reaction mixture is then stirred at 100° C. for 1 hour and cooled to ambient temperature. Crystallised solids are filtered off and washed with glacial acetic acid (500 mL), water (1 L) and diethylether (1 L) on the filter, then dried in vacuo to furnish 101 g (90%) of the title compound as a yellow solid. LC/MS (m/z) 355.0 (MH+); tR=3.34 min. 1H NMR (DMSO-d6): 1.25 (t, 3H); 4.16 (q, 2H); 7.81 (m, 2H); 7.93 (ddd, 2H); 7.99 (ddd, 2H); 6.15 (dd, 1H); 9.99 (s, 1H, NH).